Cas no 1065484-87-8 (5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine)

• Product Name: 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine
• CAS No: 1065484-87-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 1182813
• PubChem ID: 45789074
• Update Time: 2025-10-31

5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine
• 5-Chloromethyl-2-(furan-2-ylmethoxy)-pyridine
• SBB075608
• AK-53155
• KB-42946
• 5-(chloromethyl)-2-(2-furylmethoxy)pyridine
• DTXSID60671851
• 5-(Chloromethyl)-2-[(furan-2-yl)methoxy]pyridine
• SB61799
• 1065484-87-8
• AKOS015941278
• DB-306700

• MDL： MFCD10698965
• Inchi： 1S/C11H10ClNO2/c12-6-9-3-4-11(13-7-9)15-8-10-2-1-5-14-10/h1-5,7H,6,8H2
• InChI Key： UFGHXJFONPQMDB-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C=C1)OCC1=CC=CO1

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.257

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine

5-(Chloromethyl)-2-(furan-2-ylmethoxy)pyridine: A Comprehensive Overview

The compound 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine, identified by the CAS number 1065484-87-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chloromethyl group and a furan-based methoxy substituent. The chloromethyl group introduces reactivity and functional diversity, while the furan-2-ylmethoxy substituent adds aromaticity and electronic complexity to the molecule. These features make 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine an intriguing subject for both fundamental research and applied studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine through various routes. One notable method involves the coupling of chloromethyl intermediates with appropriately substituted furan derivatives under controlled conditions. This approach not only ensures high purity but also allows for fine-tuning of the molecule's properties. The synthesis of this compound has been optimized to enhance yield and reduce environmental impact, aligning with current green chemistry principles.

The chemical properties of 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine are heavily influenced by its functional groups. The pyridine ring contributes aromatic stability and electron-withdrawing effects, while the chloromethyl group introduces nucleophilic reactivity. The furan-2-ylmethoxy substituent adds a layer of electron-donating capability, creating a dynamic interplay between electron-withdrawing and electron-donating groups. This balance makes the compound versatile for applications in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine in drug discovery. Its unique structure allows for interactions with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic agents. Researchers have explored its ability to modulate cellular pathways, particularly in oncology and neurodegenerative diseases. Preliminary results indicate that this compound may possess anti-proliferative and neuroprotective properties, warranting further investigation.

In addition to its biological applications, 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in catalysis and sensor development. For instance, recent work has demonstrated its effectiveness as a ligand in homogeneous catalysis for organic transformations. Furthermore, its electronic properties make it a candidate for applications in optoelectronics and energy storage devices.

The structural versatility of 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine also extends to its reactivity in organic reactions. It serves as an excellent precursor for constructing complex molecules through nucleophilic substitution, coupling reactions, and cyclization processes. Its role as an intermediate in multi-step syntheses has been well-documented, underscoring its importance in modern organic chemistry.

From an environmental standpoint, researchers have investigated the degradation pathways of 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine under various conditions. Understanding its environmental fate is crucial for assessing its safety and sustainability. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation.

In conclusion, 5-(chloromethyl)-2-(furan-2-ylmethoxy)pyridine is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and reactivity make it a valuable tool for researchers across disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.